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Compound of Interest

Compound Name:

(4-

Bromophenyl)diphenylphosphine

oxide

Cat. No.: B1586018 Get Quote

An In-depth Technical Guide to the Safe Handling of (4-Bromophenyl)diphenylphosphine
oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction
(4-Bromophenyl)diphenylphosphine oxide is an organophosphorus compound that serves

as a vital building block in various organic syntheses, particularly within the pharmaceutical and

material science sectors.[1] Its utility as a synthetic intermediate necessitates a thorough

understanding of its chemical properties and, more critically, its safety and handling

requirements to ensure the well-being of laboratory personnel and the integrity of research

outcomes. This guide provides a comprehensive overview of the essential safety protocols,

handling procedures, and emergency responses associated with (4-
Bromophenyl)diphenylphosphine oxide.

Chemical and Physical Properties
A foundational understanding of a compound's physical properties is crucial for safe handling

and storage. The key properties of (4-Bromophenyl)diphenylphosphine oxide are

summarized below.
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Property Value Reference

CAS Number 5525-40-6 [2][3]

Molecular Formula C18H14BrOP [2][3][4]

Molecular Weight 357.19 g/mol [2][5]

Appearance White solid

Melting Point 153.0 to 157.0 °C [3]

Boiling Point 498 °C [3]

Density 1.4 ± 0.1 g/cm³ [3]

Flash Point 255 °C [3]

Storage Temperature Room temperature [6]

Hazard Identification and Risk Assessment
(4-Bromophenyl)diphenylphosphine oxide is classified as a hazardous substance. The

primary hazards are skin and eye irritation.[2][3] A clear understanding of its hazard

classification under the Globally Harmonized System (GHS) is paramount for conducting a

thorough risk assessment before any laboratory work commences.

GHS Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Source: TCI AMERICA, 2018[2]; TCI Chemicals, 2025; ECHEMI, N/A[3]

Pictograms and Precautionary Statements
The GHS pictograms provide a quick visual reference to the hazards associated with this

chemical.
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Pictogram:

alt text

Signal Word:Warning[2][3]

Precautionary Statements (Prevention):

P264: Wash hands and face thoroughly after handling.[2][3]

P280: Wear protective gloves, eye protection.[2][3]

Precautionary Statements (Response):

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[2][3][7]

P332+P317: If skin irritation occurs: Get medical help.[3]

P362+P364: Take off contaminated clothing and wash it before reuse.[2][3][7]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][3]

P337+P313: If eye irritation persists: Get medical advice/attention.[8]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is the primary mechanism for mitigating the

risks associated with (4-Bromophenyl)diphenylphosphine oxide.

Engineering Controls
The causality behind recommending specific engineering controls is to minimize direct

exposure to the chemical.

Ventilation: Always handle this compound in a well-ventilated area.[3] A local exhaust

ventilation system or a chemical fume hood is essential to prevent the dispersion of dust.
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Closed Systems: For larger scale operations, the use of a closed system is recommended to

prevent worker exposure.[2]

Safety Stations: Ensure that safety showers and eyewash stations are readily accessible and

in close proximity to the workstation.[2][9]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is a self-validating system for personal safety. The following

PPE is mandatory when handling (4-Bromophenyl)diphenylphosphine oxide:

PPE Category Specification Rationale

Eye Protection

ANSI Z87.1-compliant safety

glasses or goggles. A face

shield is recommended if there

is a splash hazard.[2][10]

To prevent eye contact which

can cause serious irritation.[2]

[3]

Hand Protection
Chemical-resistant protective

gloves (e.g., nitrile).

To prevent skin contact which

causes irritation.[2]

Respiratory Protection

A NIOSH-approved dust

respirator (e.g., N95) should be

used if dust is generated and

engineering controls are

insufficient.[2][10]

To prevent inhalation of

airborne particles.

Skin and Body Protection

A laboratory coat or protective

clothing is required. Protective

boots may be necessary

depending on the scale of

work.[2]

To prevent skin contact and

contamination of personal

clothing.

Handling Procedures
The following step-by-step methodology ensures safe handling during routine laboratory

procedures:
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Preparation: Before handling, ensure all necessary PPE is donned correctly and that the

work area (preferably a fume hood) is clean and uncluttered.

Dispensing: When weighing or transferring the solid, do so carefully to avoid creating dust.

Use non-sparking tools.[3]

During Use: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the

handling area.

Post-Handling: Wash hands and face thoroughly after handling the compound.[2] Clean the

work area and any equipment used.

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[2]

Storage Conditions
Proper storage is critical to maintain the chemical's integrity and prevent hazardous situations.

Keep the container tightly closed.[2]

Store in a cool, dark, and dry place.[2][3]

Store away from incompatible materials, such as strong oxidizing agents.[2][9]

Avoid long storage periods as the product may degrade over time.[2]

Emergency Procedures
A well-defined and practiced emergency plan is a cornerstone of laboratory safety.

Exposure Response
The following workflow outlines the immediate actions to be taken in case of personal

exposure.
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Workflow: Personal Exposure to (4-Bromophenyl)diphenylphosphine oxide

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Wash with plenty of soap and water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Move person to fresh air.
Keep comfortable for breathing.

Rinse mouth.
Do NOT induce vomiting.

Seek Medical Advice/Attention

If irritation occurs If irritation persists If feeling unwell

Click to download full resolution via product page

Caption: Immediate First Aid for Exposure.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water.[2] If skin irritation occurs, seek medical attention.[2]

Eye Contact: Rinse cautiously with water for several minutes. If present and easy to do,

remove contact lenses. Continue rinsing.[2] If eye irritation persists, get medical advice.[2]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, seek medical attention.

Ingestion: Rinse the mouth with water. Seek medical advice if you feel unwell.

Spill Response
A systematic approach to spill cleanup is essential to prevent further contamination and

exposure.
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Workflow: Spill Response Protocol

Spill Detected

Evacuate immediate area
Alert others

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

Contain the spill
Prevent entry into drains

Sweep dust to collect into an airtight container.
Avoid dispersing dust.

Decontaminate the area
with mild detergent and water

Dispose of waste in a sealed,
labeled hazardous waste container

Click to download full resolution via product page

Caption: Systematic Spill Cleanup Procedure.

Isolate the Area: Keep people away from and upwind of the spill.[2]

Control Entry: Entry to non-involved personnel should be controlled, for instance by roping

off the area.[2]
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Environmental Precautions: Prevent the product from entering drains.[2]

Containment and Cleanup: Carefully sweep the dust to collect it into an airtight container,

taking care not to disperse it.[2] Adhered or collected material should be promptly disposed

of in accordance with appropriate laws and regulations.[2]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[2]

Specific Hazards: The compound may decompose upon combustion or at high temperatures

to generate poisonous fumes.[2] Closed containers may explode from the heat of a fire.[2]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

if necessary.[2]

Disposal Considerations
Proper disposal of (4-Bromophenyl)diphenylphosphine oxide and its containers is an

environmental and regulatory responsibility.

Product Disposal: Disposal must be undertaken by qualified personnel who are

knowledgeable of all applicable regulations.[2] One method may involve dissolving or mixing

the material with a combustible solvent and burning it in a chemical incinerator equipped with

an afterburner and scrubber system.[2] Always comply with federal, state, and local

regulations.[2]

Container Disposal: Dispose of the container as unused product.[2] Do not re-use empty

containers.[2]

Applications in Research and Development
(4-Bromophenyl)diphenylphosphine oxide is a versatile reagent in organic chemistry. It

serves as a precursor for the synthesis of various aryldiphenylphosphines and their oxides.[11]

These compounds are often employed as ligands in transition metal-catalyzed cross-coupling

reactions, which are fundamental to the construction of complex molecules in drug discovery

and materials science.[1][12]
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Conclusion
(4-Bromophenyl)diphenylphosphine oxide is an invaluable tool in the arsenal of the modern

synthetic chemist. However, its utility is matched by its potential hazards. A comprehensive

understanding and diligent application of the safety and handling protocols outlined in this

guide are not merely procedural formalities; they are the bedrock of a safe and effective

research environment. By integrating these principles of expertise, trustworthiness, and

authoritative grounding into daily laboratory practice, researchers can confidently and safely

harness the synthetic potential of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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